Cas no 53086-53-6 (2-(4-bromophenyl)propanoic acid)

• Product Name: 2-(4-bromophenyl)propanoic acid
• CAS No: 53086-53-6
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• MDL: MFCD11036868
• CID: 830406
• PubChem ID: 521441
• Update Time: 2025-04-19

2-(4-bromophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)propionic acid
• (+/-)-α-(4-bromophenyl)propionic acid
• 2-(4-Bromophenyl)propanoic acid
• 2-(4-bromophenyl)-propaonic acid
• Benzeneacetic acid, 4-bromo-α-methyl-
• 53086-53-6
• 2-(4-Bromophenyl)propanoic acid #
• 4-bromo phenyl propionic acid
• AKOS016375323
• NS-02927
• 2-(4-Bromophenyl)propanoicacid
• XH0724
• Z1259342200
• D87730
• F9994-5411
• Benzeneacetic acid, 4-bromo-.alpha.-methyl-
• MFCD11036868
• DB-364056
• SCHEMBL421564
• 2-(4-bromo-phenyl)-propionic acid
• EN300-90654
• 2-(4-bromophenyl)propanoic acid

• MDL： MFCD11036868
• Inchi： 1S/C9H9BrO2/c1-6(9(11)12)7-2-4-8(10)5-3-7/h2-6H,1H3,(H,11,12)
• InChI Key： PFDBEACWLCHWRZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(=O)O)C

Computed Properties

• Exact Mass: 227.97857
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3